Cas no 2172549-69-6 (1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde)

1,1-Dioxo-3-(propan-2-yloxy)methyl-1λ⁶-thietane-3-carbaldehyde is a specialized sulfone derivative featuring a thietane ring system with a formyl functional group and an isopropoxymethyl substituent. This compound is of interest in synthetic organic chemistry due to its unique structural framework, which combines a highly reactive aldehyde moiety with a sulfone group, enabling diverse reactivity in nucleophilic and electrophilic transformations. The presence of the thietane ring and sulfone functionality may also confer stability and selectivity in certain reaction pathways. Its structural attributes make it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications, particularly where controlled functionalization or ring-opening reactions are desired.
1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde structure
2172549-69-6 structure
Product Name:1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde
CAS No:2172549-69-6
MF:C8H14O4S
MW:206.259361743927
CID:5974276
PubChem ID:165602828
Update Time:2025-06-14

1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde
    • 1,1-dioxo-3-[(propan-2-yloxy)methyl]-1lambda6-thietane-3-carbaldehyde
    • EN300-1622707
    • 2172549-69-6
    • Inchi: 1S/C8H14O4S/c1-7(2)12-4-8(3-9)5-13(10,11)6-8/h3,7H,4-6H2,1-2H3
    • InChI Key: CRQSQUQPHRGYBL-UHFFFAOYSA-N
    • SMILES: S1(CC(C=O)(COC(C)C)C1)(=O)=O

Computed Properties

  • Exact Mass: 206.06128010g/mol
  • Monoisotopic Mass: 206.06128010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 68.8Ų

1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde Pricemore >>

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1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde Related Literature

Additional information on 1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde

Research Brief on 1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde (CAS: 2172549-69-6)

1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde (CAS: 2172549-69-6) is a novel synthetic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thietane ring and aldehyde functional group, has shown potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. The compound's structural features make it a promising candidate for further investigation in targeted therapeutic interventions.

Recent research has focused on the synthesis and characterization of 1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its high yield and purity. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and optimized the conditions to minimize byproduct formation. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the compound's structure, ensuring its suitability for downstream applications.

In addition to its synthetic utility, 1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways involved in inflammation. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory responses. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Further exploration of the compound's mechanism of action has revealed its interaction with microbial targets. A recent preprint (2023) on bioRxiv described its antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These results underscore the versatility of 1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde in addressing both inflammatory and infectious diseases.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate its development and potential commercialization.

In conclusion, 1,1-dioxo-3-(propan-2-yloxy)methyl-1lambda6-thietane-3-carbaldehyde (CAS: 2172549-69-6) represents a promising avenue for drug discovery and development. Its unique chemical structure and demonstrated biological activities make it a valuable tool for researchers in chemical biology and medicinal chemistry. Continued investigation into its therapeutic potential and optimization of its properties will be critical for its successful application in clinical settings.

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